Cas no 5007-28-3 (3-[piperazin-1-yl(pyridin-4-yl)methyl]quinoline)

• Product Name: 3-[piperazin-1-yl(pyridin-4-yl)methyl]quinoline
• CAS No: 5007-28-3
• MF: C₁₉H₂₀N₄
• MW: 304.388903617859
• CID: 1547952
• PubChem ID: 5219228
• Update Time: 2025-04-21

3-[piperazin-1-yl(pyridin-4-yl)methyl]quinoline Chemical and Physical Properties

Names and Identifiers

• 3-[piperazin-1-yl(pyridin-4-yl)methyl]quinoline
• DTXSID40410886
• 5007-28-3
• 3-[(Piperazin-1-yl)(pyridin-4-yl)methyl]quinoline

• Inchi： 1S/C19H20N4/c1-2-4-18-16(3-1)13-17(14-22-18)19(15-5-7-20-8-6-15)23-11-9-21-10-12-23/h1-8,13-14,19,21H,9-12H2
• InChI Key： TYDUZIRMSVPKAF-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C(C1C=CN=CC=1)C1C=NC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 304.169
• Monoisotopic Mass: 304.168797
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41
• XLogP3: 2

Experimental Properties

• Density: 1.187
• Boiling Point: 491.5°C at 760 mmHg
• Flash Point: 251°C
• Refractive Index: 1.645
• PSA: 41.05